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Compound of Interest

Compound Name: Chitinovorin B

Cat. No.: B15593803 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Chitinovorin B is a novel β-lactam antibiotic produced by the bacterium Flavobacterium

chitinovorum. As a member of the chitinovorin family of antibiotics, it exhibits noteworthy

biological activity. This document provides a comprehensive technical overview of

Chitinovorin B, including its chemical identity, and available data on its biological properties.

The information is intended to support further research and development efforts in the field of

antibiotic discovery.

Chemical Identity

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15593803?utm_src=pdf-interest
https://www.benchchem.com/product/b15593803?utm_src=pdf-body
https://www.benchchem.com/product/b15593803?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15593803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 95722-76-2 [1]

Molecular Formula C₂₉H₄₆N₁₀O₁₂S [1]

IUPAC Name

7-[(5-amino-5-

carboxypentanoyl)amino]-3-[[4-

[2-(2-

aminopropanoylamino)propan

oylamino]-7-

(diaminomethylideneamino)-3-

hydroxybutanoxy]methyl]-8-

oxo-5-thia-1-

azabicyclo[4.2.0]oct-2-ene-2-

carboxylic acid

Biological Activity
Chitinovorin B, along with its counterparts Chitinovorin A and C, is classified as a novel β-

lactam antibiotic of bacterial origin[2]. These compounds were first isolated from the

fermentation broth of Flavobacterium chitinovorum[2]. While detailed studies on the specific

antibacterial spectrum and potency of Chitinovorin B are limited in the public domain, its

classification as a β-lactam antibiotic suggests that its mechanism of action likely involves the

inhibition of bacterial cell wall synthesis.

Further research is required to fully elucidate the antibacterial efficacy, spectrum of activity

against various bacterial strains, and potential for therapeutic application.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and biological evaluation of

Chitinovorin B are not extensively available in publicly accessible literature. The initial

discovery and characterization were reported in a 1984 article in The Journal of Antibiotics[2].

Researchers interested in replicating or building upon this work are encouraged to consult this

primary source for information on the fermentation of Flavobacterium chitinovorum, and the

isolation and purification techniques used to obtain Chitinovorin B.
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Signaling Pathways and Mechanism of Action
The precise signaling pathways affected by Chitinovorin B and its detailed mechanism of

action have not been fully elucidated in available literature. As a β-lactam antibiotic, it is

hypothesized to target penicillin-binding proteins (PBPs) in bacteria, thereby inhibiting the

cross-linking of peptidoglycan in the bacterial cell wall. This disruption of cell wall integrity leads

to bacterial cell lysis and death.

To visualize the general workflow for the discovery and initial characterization of a novel

antibiotic like Chitinovorin B, the following logical relationship diagram is provided.
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Caption: A logical workflow for the discovery and characterization of novel antibiotics.
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Conclusion
Chitinovorin B represents a potentially interesting β-lactam antibiotic with a unique bacterial

origin. While initial discovery and basic chemical characterization have been performed, a

significant opportunity exists for further research to determine its full therapeutic potential. This

includes comprehensive studies on its antibacterial spectrum, in-vivo efficacy, safety profile,

and a more detailed elucidation of its mechanism of action. The information provided in this

guide serves as a foundational resource for scientists and drug development professionals to

initiate or advance research programs focused on Chitinovorin B and other novel anti-infective

agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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